6-Bromo-5-nitropyridin-2-amine
Overview
Description
Synthesis Analysis
The synthesis of related compounds such as 2-Amino-6-bromopyridine has been achieved through a multi-step process involving diazotization, bromation, oxidation, chlorination, amination, and Hofmann degradation, with a total yield of 34.6% . Similarly, the synthesis of 2-bromo-6-isocyanopyridine as a convertible isocyanide for multicomponent chemistry has been reported, demonstrating the synthetic utility of bromo-substituted pyridines .
Molecular Structure Analysis
Studies on 2-Amino-3-bromo-5-nitropyridine have provided detailed insights into the molecular structure using Density Functional Theory (DFT) calculations and spectroscopic methods. The molecular equilibrium geometry was fully optimized, and vibrational frequencies were obtained and compared with experimental FT-IR and FT-Raman spectral data .
Chemical Reactions Analysis
The reactivity of bromo-nitropyridines has been explored in various contexts. For instance, 5,6-dichloro-3-nitropyrazinamine, a related compound, was found to undergo nucleophilic displacement of the chloro group by amines and other reactions leading to the formation of condensed ring systems . Additionally, the reaction of 3-bromo-4-nitropyridine with amines resulted in unexpected nitro-group migration products, indicating the complexity of reactions involving bromo-nitropyridines .
Physical and Chemical Properties Analysis
The physical and chemical properties of bromo-nitropyridines can be inferred from studies on similar compounds. For example, the title compound in paper has a low softness value and a high electrophilicity index, suggesting biological activity. The stability and charge delocalization were studied using Natural Bond Orbital (NBO) analysis, and the compound exhibited promising Non-Linear Optical (NLO) behavior, which could make it a good candidate for NLO materials .
Scientific Research Applications
Synthesis and Chemical Transformations
Large-Scale Synthesis and Oxidation Processes : A study by Agosti et al. (2017) explored the synthesis of 5-Bromo-2-nitropyridine from the corresponding amine via hydrogen peroxide oxidation on a large scale. This process highlighted the challenges of achieving high purity and reproducibility in lab trials, which were overcome by developing robust reaction conditions and safety boundaries for large-scale production (Agosti et al., 2017).
Ligand Synthesis for Coordination Chemistry : Charbonnière et al. (2002) described the synthesis of flexible polydentate ligands incorporating 5'-substituted-6-carboxylic-2,2'-bipyridine subunits. This work involved optimizing a Krohnke protocol followed by radical bromination and functionalization processes to produce multifunctionalized bipyridine ligands, demonstrating the compound's versatility in synthesizing complex ligands for potential applications in coordination chemistry (Charbonnière et al., 2002).
Computational Chemistry and Material Science
- Computational Studies on Molecular Properties : Arulaabaranam et al. (2021) conducted computational calculations to assess the molecular structure and energy of 5-bromo-3-nitropyridine-2-carbonitrile, a related compound, using DFT/B3LYP methods. This study included analyses of molecular electrostatic potential, frontier molecular orbitals, and topology, providing insights into the reactivity and potential applications of such molecules in material science (Arulaabaranam et al., 2021).
Reaction Mechanisms and Novel Reactions
- Novel Nitro-group Migration : Yao et al. (2005) discovered an unexpected nitro-group migration when reacting 3-bromo-4-nitropyridine with amine, leading to the formation of products through a rearrangement mechanism. This study provides valuable insights into the reactivity of nitropyridine derivatives and opens new pathways for synthesizing compounds with rearranged nitro groups (Yao et al., 2005).
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-bromo-5-nitropyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrN3O2/c6-5-3(9(10)11)1-2-4(7)8-5/h1-2H,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSICIBOPCHOCJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1[N+](=O)[O-])Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60516056 | |
Record name | 6-Bromo-5-nitropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60516056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-5-nitropyridin-2-amine | |
CAS RN |
84487-05-8 | |
Record name | 6-Bromo-5-nitropyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60516056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.